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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the aqueous solubility of three alkaline earth
metal chromates: Barium chromate (BaCrOa4), Strontium chromate (SrCrOa4), and Calcium
chromate (CaCrOa4). Understanding the solubility of these compounds is critical in various
fields, including toxicology, environmental science, and materials science, where the
bioavailability and reactivity of metal ions are of paramount importance. This document
summarizes key solubility data, details relevant experimental methodologies for solubility
determination, and presents a visual representation of the solubility trends.

Quantitative Solubility Data

The solubility of a sparingly soluble salt in water is quantified by its solubility product constant
(Ksp). This value represents the equilibrium constant for the dissolution of the salt into its
constituent ions in a saturated solution. A lower Ksp value indicates lower solubility. The molar
solubility, which is the number of moles of the salt that can be dissolved per liter of solution to
form a saturated solution, can be calculated from the Ksp.

The table below summarizes the Ksp values for Barium chromate, Strontium chromate, and
Calcium chromate at 25°C, as reported in the literature. It also includes the calculated molar
solubility for each compound.
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Molar Solubility

Compound Formula Ksp at 25°C

(moliL)
Barium Chromate BaCrOas 1.2 x 10719[1][2] 1.10x 10>
Strontium Chromate SrCrOa 3.6 x 1075[3] 6.00 x 103
Calcium Chromate CaCrOa 7.1 x 1074[2][4] 2.66 x 102

Note: There can be slight variations in reported Ksp values across different sources.[1][2][3][4]

[5]

As the data indicates, there is a clear trend in the solubility of these chromates. Barium
chromate is the least soluble, followed by Strontium chromate, with Calcium chromate being
the most soluble of the three.

Experimental Protocols for Solubility Determination

The determination of the solubility of sparingly soluble salts like the alkaline earth metal
chromates can be performed using several established experimental techniques. Below are
detailed methodologies for two common approaches: Gravimetric Analysis and
Spectrophotometry.

Gravimetric Analysis

This method involves the selective precipitation of one of the ions from a saturated solution and
weighing the resulting precipitate to determine its concentration.

Protocol:

» Preparation of a Saturated Solution: Add an excess amount of the chromate salt (Barium,
Strontium, or Calcium chromate) to a known volume of deionized water in a beaker. Stir the
mixture vigorously for an extended period (e.g., 24 hours) at a constant temperature (e.g.,
25°C) to ensure equilibrium is reached and a saturated solution is formed.

« Filtration: Carefully filter the saturated solution using a fine-pore filter paper to remove any
undissolved solid. The clear filtrate is the saturated solution.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://pubs.acs.org/doi/10.1021/ed2003143
https://pubs.acs.org/doi/10.1021/acs.iecr.4c01616
https://scispace.com/pdf/spectrophotometric-determination-of-chromium-in-water-and-2wodraaha3.pdf
https://pubs.acs.org/doi/10.1021/acs.iecr.4c01616
https://www.researchgate.net/publication/258660029_Solubility_and_Solubility_Product_Determination_of_a_Sparingly_Soluble_Salt_A_First-Level_Laboratory_Experiment
https://pubs.acs.org/doi/10.1021/ed2003143
https://pubs.acs.org/doi/10.1021/acs.iecr.4c01616
https://scispace.com/pdf/spectrophotometric-determination-of-chromium-in-water-and-2wodraaha3.pdf
https://www.researchgate.net/publication/258660029_Solubility_and_Solubility_Product_Determination_of_a_Sparingly_Soluble_Salt_A_First-Level_Laboratory_Experiment
https://www.scirp.org/journal/paperinformation?paperid=120878
https://www.benchchem.com/product/b076100?utm_src=pdf-body
https://www.benchchem.com/product/b076100?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076100?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

o Precipitation: Take a precise volume of the filtrate and add a precipitating agent that will form
a highly insoluble salt with the cation (Ba2*, Sr2*, or Ca2*) but not with the chromate ion
(CrO427). For instance, an excess of a soluble sulfate salt (e.g., sodium sulfate) can be
added to precipitate Barium sulfate or Strontium sulfate. For Calcium, a soluble oxalate salt
(e.g., ammonium oxalate) can be used to precipitate Calcium oxalate.

» Digestion of the Precipitate: Heat the solution containing the precipitate gently for a period to
encourage the formation of larger, more easily filterable crystals. This process is known as
digestion.

« Isolation and Washing: Filter the precipitate through a pre-weighed, ashless filter paper.
Wash the precipitate with small portions of deionized water to remove any co-precipitated
impurities.

e Drying and Weighing: Dry the filter paper and precipitate in an oven at an appropriate
temperature until a constant weight is achieved. Cool the precipitate in a desiccator and
weigh it accurately.

o Calculation: From the mass and known chemical formula of the precipitate, calculate the
number of moles of the cation in the original volume of the saturated solution. This molarity is
equal to the molar solubility of the chromate salt. The Ksp can then be calculated using the
expression Ksp = [cation][CrO42~] = (molar solubility)z2.

Spectrophotometric Determination of Chromate lon
Concentration

This method relies on the characteristic light absorbance of the chromate ion (CrO427) in the
visible spectrum.

Protocol:

o Preparation of a Saturated Solution: Prepare a saturated solution of the chromate salt as
described in the gravimetric analysis protocol.

o Preparation of Standard Solutions: Prepare a series of standard solutions of a soluble
chromate salt (e.g., potassium chromate) with known concentrations.
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» Calibration Curve: Measure the absorbance of each standard solution at the wavelength of
maximum absorbance (Amax) for the chromate ion (around 372 nm) using a UV-Vis
spectrophotometer. Plot a calibration curve of absorbance versus chromate ion
concentration.

o Measurement of Sample Absorbance: Take a precise volume of the clear, filtered saturated
solution of the Barium, Strontium, or Calcium chromate. If necessary, dilute the sample with
a known volume of deionized water to ensure its absorbance falls within the range of the
calibration curve. Measure the absorbance of the sample at the same Amax.

» Calculation: Use the calibration curve to determine the concentration of the chromate ion in
the (diluted) saturated solution. Account for any dilution to find the chromate ion
concentration in the original saturated solution. This concentration is equal to the molar
solubility of the chromate salt. The Ksp can then be calculated as Ksp = (molar solubility)>.

Visualization of Solubility Trend

The following diagram illustrates the relationship between the alkaline earth metal cation and
the solubility of its corresponding chromate salt.
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Caption: Trend of decreasing solubility of alkaline earth metal chromates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
Email: info@benchchem.com or Request Quote Online.
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chromate-strontium-chromate-and-calcium-chromate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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